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Compound of Interest

Compound Name: Calcium citrate malate

CAS No.: 159771-97-8

Cat. No.: B15723049

Get Quote

[AN-CCM-001]

Introduction
Calcium Citrate Malate (CCM) is a water-soluble calcium supplement. It is a complex of

calcium, citric acid, and malic acid.[1][2] The bioavailability of calcium from CCM is well-

documented, making it a popular choice for nutritional supplements. Accurate determination of

the calcium content and the organic acid profile is crucial for quality control and formulation

development.

This application note details a robust titrimetric method for the assay of calcium in Calcium
Citrate Malate, based on the United States Pharmacopeia (USP) monograph.[1][2] The assay

for the citrate and malate content is typically performed using a chromatographic method, such

as HPLC, as titrimetric methods for organic acids in such a matrix can be inaccurate due to

interferences.

Principle of the Titrimetric Assay for Calcium
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The determination of calcium in Calcium Citrate Malate is achieved through a complexometric

titration. The sample is first dissolved in hydrochloric acid to release the calcium ions. The

solution is then made alkaline with sodium hydroxide. In the presence of a suitable indicator,

the calcium ions are titrated with a standardized solution of ethylenediaminetetraacetic acid

(EDTA). EDTA, a hexadentate ligand, forms a stable, water-soluble complex with calcium ions.

The endpoint of the titration is indicated by a distinct color change of the indicator, which occurs

when all the free calcium ions have been complexed by the EDTA.

Experimental Protocols
Calcium Citrate Malate sample

0.05 M Edetate Disodium (EDTA) Volumetric Solution (VS)

3 N Hydrochloric Acid

1 N Sodium Hydroxide

Hydroxy Naphthol Blue indicator

Deionized Water

250 mL Beaker

50 mL Burette

Magnetic Stirrer and Stir Bar

Analytical Balance

Sample Preparation: Accurately weigh approximately 350 mg of the Calcium Citrate Malate
sample and transfer it into a 250 mL beaker.[1][2]

Dissolution: Add 10 mL of deionized water and 3 mL of 3 N hydrochloric acid to the beaker.

Swirl to dissolve the sample completely.[1][2]

Dilution: Add 90 mL of deionized water to the dissolved sample.[1][2]
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Initial Titration and pH Adjustment: Place the beaker on a magnetic stirrer and begin stirring.

From a 50 mL burette, add 30 mL of 0.05 M EDTA VS to the solution. While continuing to stir,

add 25 mL of 1 N sodium hydroxide.[1]

Indicator Addition: Add approximately 150 mg of Hydroxy Naphthol Blue indicator to the

solution. The solution should turn a reddish-pink color.[1]

Final Titration: Continue the titration with the 0.05 M EDTA VS until the color changes to a

distinct blue endpoint.[1]

Blank Determination: Perform a blank titration using the same quantities of reagents but

without the Calcium Citrate Malate sample.

Calculation: Calculate the percentage of calcium in the sample using the formula provided in

the data presentation section.

Data Presentation
The quantitative data for the titrimetric assay of calcium in Calcium Citrate Malate is

summarized in the table below.

Parameter Value

Sample Weight (W) ~ 350 mg

Titrant 0.05 M Edetate Disodium (EDTA) VS

Indicator Hydroxy Naphthol Blue

Endpoint Blue Color

Acceptance Criteria (Calcium) 23.0% – 24.2% (on a dried basis)[1][2]

Calculation Formula for Percentage of Calcium:

Where:

Vs = Volume of Titrant consumed by the Sample (mL)
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Vb = Volume of Titrant consumed by the blank (mL)

M = Molarity of the Titrant (mol/L)

F = Equivalency factor for calcium (40.08 g/mol )

W = Weight of the Sample (mg)

Assay of Citrate and Malate
As per the USP monograph, the identification and quantification of citrate and malate are

performed using a chromatographic method.[1][2] This is because a simple acid-base titration

would not be able to differentiate between citric acid and malic acid and could be influenced by

other components. The method typically involves:

System: High-Performance Liquid Chromatography (HPLC).

Identification: The retention times of the citric acid and malic acid peaks in the sample

solution are compared to those of a standard solution.[1][2]

Quantification: The peak areas of citric acid and malic acid are used to calculate their

respective concentrations against a standard of known concentration. The sum of citrate and

malate should be not less than 73.0% on a dried basis.[1][2]

Experimental Workflow and Signaling Pathways
The following diagrams illustrate the logical workflow of the titrimetric assay for calcium in

Calcium Citrate Malate.
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Data Analysis
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Caption: Workflow for the complexometric titration of calcium in Calcium Citrate Malate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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